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Compound of Interest

Compound Name: Noricaritin

Cat. No.: B3029092

An In-depth Technical Guide to Noricaritin

For researchers, scientists, and professionals in drug development, this document provides a
comprehensive overview of Noricaritin, a flavonoid of significant interest. This guide details its
chemical properties, and known biological activities, and outlines key experimental
methodologies.

Core Properties of Noricaritin

Noricaritin is a natural flavonoid compound.[1][2] It is chemically classified as a flavonoid.[2][3]

[4]
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Property Value Source

CAS Number 5240-95-9 [11[2][3][41[5]16]
Molecular Formula C20H2007 3114171
Molecular Weight 372.37 g/mol [1112][3]
Alternate Molecular Weight 372.4 g/mol [4]

Alternate Molecular Weight 372.373 g/mol [7]
Appearance Yellow powder [21[31[7]

Purity >98% [31[41[5]

Soluble in Chloroform,
Solubility Dichloromethane, Ethyl [2]
Acetate, DMSO, Acetone

Storage Desiccate at -20°C [2]

Synonyms:
o 3,4'5,7-Tetrahydroxy-8-(3-hydroxy-3-methylbutyl)flavone[3][ 7]

e 3,5,7-Trihydroxy-8-(3-hydroxy-3-methylbutyl)-2-(4-hydroxyphenyl)-4H-1-benzopyran-4-one[3]
[41[7]

Experimental Protocols

Preparation of Stock Solutions:

A common method for preparing Noricaritin for in-vitro and in-vivo experiments involves
creating a stock solution in Dimethyl Sulfoxide (DMSO). For instance, a 10 mM stock solution
can be prepared in DMSO.[1]

For animal studies, a suspended solution can be prepared. One such protocol to achieve a
concentration of 2.08 mg/mL is as follows:

e Prepare a 20.8 mg/mL stock solution of Noricaritin in DMSO.
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o Take 100 pL of the DMSO stock solution and add it to 400 pL of PEG300, mixing thoroughly.
e Add 50 pL of Tween-80 and mix again.

e Finally, add 450 pL of Saline to bring the total volume to 1 mL.

This suspended solution is suitable for both oral and intraperitoneal injections.[1]

Biological Activity and Signaling Pathways

Noricaritin has been investigated for its potential therapeutic effects. For instance, it is a
component of plants that have been studied for their role in activating PI3K-Akt signaling.

Below is a simplified representation of a generic PI3K-Akt signaling pathway, which can be
influenced by compounds like Noricaritin.
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Simplified PI3K-Akt Signaling Pathway
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This diagram illustrates a potential mechanism where an external ligand like Noricaritin could
activate a Receptor Tyrosine Kinase (RTK), initiating a cascade involving PI3K and Akt,
ultimately leading to downstream cellular responses such as cell survival, proliferation, and
growth.

Experimental Workflow: Compound Screening

The following diagram outlines a typical workflow for screening natural compounds like
Noricaritin for biological activity.
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Workflow for Natural Compound Screening

This workflow begins with the extraction and isolation of Noricaritin from its natural source.
The pure compound then undergoes a series of in vitro and in vivo tests to determine its
biological effects. The resulting data is analyzed to identify its potential as a lead compound for
further drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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